Cas no 2680887-11-8 (tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate)

Tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate is a specialized benzoxazole derivative used as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The compound features a bromo substituent at the 5-position and a tert-butoxycarbonyl (Boc) protecting group on the nitrogen, enhancing its utility in selective functionalization reactions. The Boc group offers stability under basic conditions and can be readily deprotected under acidic conditions, facilitating further derivatization. Its benzoxazole core contributes to potential biological activity, making it valuable in drug discovery. The bromine atom provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling diverse structural modifications.

tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate structure

2680887-11-8 structure

Product Name:tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate

CAS No:2680887-11-8

MF:C₁₃H₁₅BrN₂O₃

MW:327.173802614212

CID:5628627

PubChem ID:165937045

Update Time:2025-05-20

tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2680887-11-8
- tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate
- EN300-28294943
- Inchi： 1S/C13H15BrN2O3/c1-7-15-9-5-8(14)6-10(11(9)18-7)16-12(17)19-13(2,3)4/h5-6H,1-4H3,(H,16,17)
- InChI Key： IVCSVFHZSMUZRQ-UHFFFAOYSA-N
- SMILES： BrC1C=C2C(=C(C=1)NC(=O)OC(C)(C)C)OC(C)=N2

Computed Properties

Exact Mass: 326.02660g/mol
Monoisotopic Mass: 326.02660g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 345
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 64.4Å²

tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28294943-1g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8		1g	$1157.0	2023-09-07
Enamine	EN300-28294943-5g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8		5g	$3355.0	2023-09-07
Enamine	EN300-28294943-10g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8		10g	$4974.0	2023-09-07
Enamine	EN300-28294943-0.05g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	0.05g	$972.0	2025-03-19
Enamine	EN300-28294943-0.1g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	0.1g	$1019.0	2025-03-19
Enamine	EN300-28294943-0.25g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	0.25g	$1065.0	2025-03-19
Enamine	EN300-28294943-0.5g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	0.5g	$1111.0	2025-03-19
Enamine	EN300-28294943-1.0g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	1.0g	$1157.0	2025-03-19
Enamine	EN300-28294943-2.5g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	2.5g	$2268.0	2025-03-19
Enamine	EN300-28294943-5.0g	tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate	2680887-11-8	95.0%	5.0g	$3355.0	2025-03-19

tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate Related Literature

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Additional information on tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate

tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 2680887-11-8, known as tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agricultural science. This compound is a derivative of benzoxazole, a heterocyclic aromatic compound, and its structure incorporates a tert-butyl group and a bromine atom, which contribute to its unique chemical properties.

The synthesis of tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate involves a series of carefully controlled reactions, including nucleophilic substitution and carbamate formation. The presence of the bromine atom at the 5-position of the benzoxazole ring suggests that this compound may exhibit bioisosteric properties, making it a potential candidate for drug design and development. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the context of antimicrobial agents and cancer therapeutic agents.

In terms of its applications, this compound has shown promise in the development of pesticides and fungicides. Its ability to inhibit key enzymes involved in fungal growth has been extensively studied, with recent research indicating its potential as an alternative to traditional chemical pesticides. Moreover, the tert-butyl group in its structure contributes to its lipophilicity, which enhances its bioavailability when used in pharmaceutical formulations.

The latest research on this compound has focused on its role in medicinal chemistry, particularly in the design of drugs targeting specific cellular pathways. For instance, studies have demonstrated that derivatives of this compound can modulate the activity of protein kinases, which are critical in various cellular processes. This has opened new avenues for its application in the treatment of diseases such as cancer and inflammatory disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential use in agricultural biotechnology. Its ability to enhance plant resistance to environmental stressors such as drought and salinity has been investigated in recent agricultural studies. These findings underscore the versatility of this compound across multiple scientific disciplines.

In conclusion, CAS No. 2680887-11-8 (i.e., tert-butyl N-(5-bromo-2-methyl-1,3-benzoxazol-7-yl)carbamate) represents a significant advancement in modern organic chemistry. Its unique structure and versatile properties make it a valuable tool in both pharmaceutical and agricultural research. As ongoing studies continue to uncover new applications for this compound, it is poised to play an increasingly important role in the development of innovative solutions across these fields.